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Compound of Interest

Compound Name: Nickel octaethylporphyrin

Cat. No.: B1677100 Get Quote

An In-depth Technical Guide to Nickel(II) Octaethylporphyrin for Researchers and Drug

Development Professionals

This guide provides comprehensive technical information on Nickel(II) Octaethylporphyrin (Ni-

OEP), a synthetic porphyrin with significant applications in catalysis and materials science. Its

relevance to the pharmaceutical industry lies in its catalytic activity, particularly in cross-

coupling reactions, which are fundamental to the synthesis of complex organic molecules and

active pharmaceutical ingredients.

Chemical Identity and Properties
Nickel(II) Octaethylporphyrin is a reddish-purple crystalline solid.[1] It is a metalloporphyrin

where a nickel(II) ion is chelated by the tetrapyrrole macrocycle of octaethylporphyrin.

CAS Number: 24803-99-4[2][3][4][5][6][7]

Synonyms: Ni-OEP complex, 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine nickel(II)[2][5]

Chemical Data Summary
The following table summarizes the key chemical and physical properties of Nickel(II)

Octaethylporphyrin.
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Property Value Source

Molecular Formula C₃₆H₄₄N₄Ni [1][3][4][5][7]

Molecular Weight 591.45 g/mol [4][5][7]

Appearance
Reddish-brown to purple

crystalline powder
[1]

Melting Point >300 °C [5]

Solubility
Soluble in organic solvents like

chloroform and toluene
[1]

λmax 392 nm [5][7]

Experimental Protocols
Detailed methodologies for the synthesis, purification, and characterization of Nickel(II)

Octaethylporphyrin are crucial for its application in research and development.

Synthesis of Nickel(II) Octaethylporphyrin
The synthesis of Nickel(II) Octaethylporphyrin is typically achieved through the metalation of

the free-base octaethylporphyrin (H₂OEP) with a nickel(II) salt.[5]

Materials:

2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine (H₂OEP)

Nickel(II) acetylacetonate or Nickel(II) acetate

High-boiling point solvent (e.g., N,N-Dimethylformamide (DMF) or tetrachloroethane)

Methanol

Deionized water

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scielo.br/j/aabc/a/3pRFX8vZg7JFdyN7rjHCvVG/?format=html&lang=en
https://www.researchgate.net/figure/H-NMR-spectrum-of-NiIIN-CH-3-CHOTPP-in-CDCl-3-at-298-K_fig1_329780276
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-octaethylporphyrin
https://webbook.nist.gov/cgi/inchi?ID=C24803994&Mask=2000
https://www.sigmaaldrich.com/HK/zh/product/aldrich/269948
https://pubchem.ncbi.nlm.nih.gov/compound/Nickel-octaethylporphyrin
https://webbook.nist.gov/cgi/inchi?ID=C24803994&Mask=2000
https://www.sigmaaldrich.com/HK/zh/product/aldrich/269948
https://www.scielo.br/j/aabc/a/3pRFX8vZg7JFdyN7rjHCvVG/?format=html&lang=en
https://webbook.nist.gov/cgi/inchi?ID=C24803994&Mask=2000
https://www.scielo.br/j/aabc/a/3pRFX8vZg7JFdyN7rjHCvVG/?format=html&lang=en
https://webbook.nist.gov/cgi/inchi?ID=C24803994&Mask=2000
https://www.sigmaaldrich.com/HK/zh/product/aldrich/269948
https://webbook.nist.gov/cgi/inchi?ID=C24803994&Mask=2000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In a round-bottom flask equipped with a reflux condenser, dissolve octaethylporphyrin in the

chosen high-boiling point solvent.

Add an excess of the nickel(II) salt (typically 5-10 equivalents) to the solution.

Heat the reaction mixture to reflux and monitor the progress of the reaction using UV-Vis

spectroscopy. The reaction is complete when the characteristic four Q-bands of the free-

base porphyrin are replaced by the two Q-bands of the metalloporphyrin.

Once the reaction is complete, cool the mixture to room temperature.

Add deionized water to precipitate the crude product.

Collect the solid by vacuum filtration and wash thoroughly with deionized water followed by

methanol to remove unreacted nickel salts and other impurities.

Dry the product under vacuum.

Purification
Purification of the synthesized Nickel(II) Octaethylporphyrin is essential to remove any

unreacted starting material and by-products.

Method: Column Chromatography

Prepare a silica gel column using a suitable solvent system, such as

dichloromethane/hexane.

Dissolve the crude product in a minimal amount of dichloromethane.

Load the solution onto the silica gel column.

Elute the column with the chosen solvent system, gradually increasing the polarity if

necessary.

Collect the main colored fraction, which corresponds to the Nickel(II) Octaethylporphyrin.
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Evaporate the solvent from the collected fraction under reduced pressure to obtain the

purified product.

Characterization
The identity and purity of the synthesized Nickel(II) Octaethylporphyrin can be confirmed using

various spectroscopic techniques.

2.3.1. UV-Visible Spectroscopy

UV-Vis spectroscopy is used to confirm the metalation of the porphyrin. The spectrum of

Nickel(II) Octaethylporphyrin in a solvent like dichloromethane typically shows a strong Soret

band around 400 nm and two weaker Q-bands between 500 and 600 nm.

Procedure:

Prepare a dilute solution of the purified product in dichloromethane.

Record the absorption spectrum from 300 to 700 nm using a UV-Vis spectrophotometer.

Confirm the presence of the characteristic Soret and Q-bands for Ni-OEP.

2.3.2. ¹H NMR Spectroscopy

¹H NMR spectroscopy provides information about the structure of the molecule. Due to the

diamagnetic nature of the nickel(II) center in a square planar geometry, sharp NMR signals are

expected.

Procedure:

Dissolve a small amount of the purified product in a deuterated solvent such as chloroform-d

(CDCl₃).

Acquire the ¹H NMR spectrum.

The spectrum should show characteristic signals for the meso-protons and the ethyl group

protons.
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2.3.3. Mass Spectrometry

Mass spectrometry is used to confirm the molecular weight of the compound.

Procedure:

Prepare a sample of the purified product for mass spectrometry analysis (e.g., using MALDI-

TOF or ESI techniques).

Acquire the mass spectrum.

The spectrum should show a prominent peak corresponding to the molecular ion

[C₃₆H₄₄N₄Ni]⁺.

Application in Drug Development: Catalytic Cross-
Coupling
Nickel-based catalysts have gained popularity in cross-coupling reactions, which are vital for

the synthesis of many pharmaceutical compounds.[8] These reactions form carbon-carbon and

carbon-heteroatom bonds, enabling the construction of complex molecular architectures. While

nickel octaethylporphyrin itself may not be the direct catalyst in all drug synthesis, the

fundamental principles of nickel catalysis are highly relevant.

Generalized Nickel-Catalyzed Cross-Coupling Cycle
The following diagram illustrates a generic catalytic cycle for a nickel-catalyzed cross-coupling

reaction, a process central to modern drug discovery. This type of reaction allows for the

efficient formation of carbon-carbon bonds, a critical step in the synthesis of complex organic

molecules.[8][9][10]
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A generalized catalytic cycle for nickel-catalyzed cross-coupling reactions.

This workflow begins with an active Ni(0) catalyst which undergoes oxidative addition with an

organic halide (R¹-X). The resulting Ni(II) intermediate then undergoes transmetalation with an

organometallic reagent (R²-M). The final step is reductive elimination, which forms the desired

carbon-carbon bond (R¹-R²) and regenerates the active Ni(0) catalyst, allowing the cycle to

continue. The efficiency and selectivity of such catalytic systems are paramount in the

synthesis of novel drug candidates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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